Cas no 104097-72-5 (2-methyl-3-[(2-methyl-1H-indol-3-yl)(pyridin-2-yl)methyl]-1H-indole)

• Product Name: 2-methyl-3-[(2-methyl-1H-indol-3-yl)(pyridin-2-yl)methyl]-1H-indole
• CAS No: 104097-72-5
• MF: C₂₄H₂₁N₃
• MW: 351.443645238876
• CID: 5013572
• Update Time: 2025-06-15

2-methyl-3-[(2-methyl-1H-indol-3-yl)(pyridin-2-yl)methyl]-1H-indole Chemical and Physical Properties

Names and Identifiers

• MLS000534864
• 2-methyl-3-[(2-methyl-1H-indol-3-yl)-(2-pyridinyl)methyl]-1H-indole
• SMR000142299
• 2-methyl-3-[(2-methyl-1H-indol-3-yl)-pyridin-2-ylmethyl]-1H-indole
• 3,3'-(2-pyridinylmethylene)bis(2-methyl-1H-indole)
• 2-methyl-3-[(2-methyl-1H-indol-3-yl)(2-pyridinyl)methyl]-1H-indole
• 2-methyl-3-[(2-methyl-1H-indol-3-yl)(pyridin-2-yl)methyl]-1H-indole
• BDBM57233
• cid_2944687
• HMS2330L17
• STK520700
• ST50037925

• Inchi： 1S/C24H21N3/c1-15-22(17-9-3-5-11-19(17)26-15)24(21-13-7-8-14-25-21)23-16(2)27-20-12-6-4-10-18(20)23/h3-14,24,26-27H,1-2H3
• InChI Key： ZXPPRPGYRMWKNG-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2C(=C1C)C(C1C=CC=CN=1)C1=C(C)NC2C=CC=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 472
• XLogP3: 5.3
• Topological Polar Surface Area: 44.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on 2-methyl-3-[(2-methyl-1H-indol-3-yl)(pyridin-2-yl)methyl]-1H-indole

Recent Advances in the Study of 2-methyl-3-[(2-methyl-1H-indol-3-yl)(pyridin-2-yl)methyl]-1H-indole (CAS: 104097-72-5)

The compound 2-methyl-3-[(2-methyl-1H-indol-3-yl)(pyridin-2-yl)methyl]-1H-indole (CAS: 104097-72-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of more complex indole derivatives, which are known for their diverse pharmacological properties. The presence of both indole and pyridine moieties in its structure suggests potential interactions with various biological targets, including enzymes and receptors involved in inflammatory and oncogenic pathways. Researchers have employed advanced spectroscopic techniques, such as NMR and mass spectrometry, to characterize the compound and confirm its purity and stability under various conditions.

In vitro studies have demonstrated that 2-methyl-3-[(2-methyl-1H-indol-3-yl)(pyridin-2-yl)methyl]-1H-indole exhibits moderate inhibitory activity against certain kinases, which are critical targets in cancer therapy. Preliminary data suggest that the compound may act as a competitive inhibitor, binding to the ATP-binding site of these enzymes. However, further optimization of its structure is required to enhance its potency and selectivity. Molecular docking studies have provided insights into the binding interactions, revealing key residues involved in the compound's affinity for its targets.

Another area of interest is the compound's potential application in neurodegenerative diseases. Recent findings indicate that derivatives of 2-methyl-3-[(2-methyl-1H-indol-3-yl)(pyridin-2-yl)methyl]-1H-indole may modulate pathways associated with protein aggregation, a hallmark of conditions such as Alzheimer's and Parkinson's diseases. Researchers are currently exploring the compound's ability to cross the blood-brain barrier and its pharmacokinetic properties in animal models.

Despite these promising findings, challenges remain in the development of 2-methyl-3-[(2-methyl-1H-indol-3-yl)(pyridin-2-yl)methyl]-1H-indole as a therapeutic agent. Issues such as solubility, metabolic stability, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies. Collaborative efforts between academic and industrial researchers are essential to accelerate the translation of these discoveries into clinical applications.

In conclusion, 2-methyl-3-[(2-methyl-1H-indol-3-yl)(pyridin-2-yl)methyl]-1H-indole represents a promising scaffold for the development of novel therapeutics. Its unique chemical structure and diverse biological activities make it a valuable subject for further investigation. Future research should focus on optimizing its pharmacological properties and exploring its potential in treating a broader range of diseases.